Cas no 1508788-33-7 ((4-chloropyridin-2-yl)methanesulfonyl chloride)

• Product Name: (4-chloropyridin-2-yl)methanesulfonyl chloride
• CAS No: 1508788-33-7
• MF: C₆H₅Cl₂NO₂S
• MW: 226.080398321152
• MDL: MFCD21833491
• CID: 5190504
• PubChem ID: 79255317
• Update Time: 2025-05-22

(4-chloropyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanesulfonyl chloride, 4-chloro-
• (4-Chloropyridin-2-yl)methanesulfonyl chloride
• (4-chloropyridin-2-yl)methanesulfonyl chloride

• MDL： MFCD21833491
• Inchi： 1S/C6H5Cl2NO2S/c7-5-1-2-9-6(3-5)4-12(8,10)11/h1-3H,4H2
• InChI Key： ZGNZFGKGHRYXGB-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=NC=CC(Cl)=C1

Additional information on (4-chloropyridin-2-yl)methanesulfonyl chloride

Comprehensive Overview of (4-chloropyridin-2-yl)methanesulfonyl chloride (CAS No. 1508788-33-7): Properties, Applications, and Industry Insights

(4-chloropyridin-2-yl)methanesulfonyl chloride (CAS 1508788-33-7) is a specialized sulfonyl chloride derivative widely recognized for its role in organic synthesis and pharmaceutical intermediates. This compound features a chloropyridine backbone coupled with a reactive methanesulfonyl chloride group, making it a versatile building block for cross-coupling reactions and heterocyclic chemistry. Its molecular structure (C₆H₅Cl₂NO₂S) enables precise modifications in drug discovery, particularly for kinase inhibitors and antiviral agents, aligning with current trends in targeted therapeutics.

The growing demand for high-purity intermediates like 1508788-33-7 reflects industry shifts toward green chemistry and sustainable synthesis. Researchers prioritize compounds with minimal byproducts, and this sulfonylation reagent excels in atom-efficient reactions. Recent publications highlight its utility in C-H functionalization, a hotspot in catalysis research. For instance, its chloropyridine moiety facilitates Pd-catalyzed couplings, addressing challenges in complex molecule assembly—a frequent search query among medicinal chemists.

From a commercial perspective, CAS 1508788-33-7 caters to custom synthesis markets, with suppliers emphasizing batch-to-batch consistency and regulatory compliance. Analytical data (e.g., HPLC purity >98%, NMR-validated) is critical for buyers, as evidenced by rising searches for "reliable sulfonyl chloride suppliers." Storage recommendations typically include anhydrous conditions and argon packaging to preserve reactivity—details often sought in technical datasheets.

Innovative applications of (4-chloropyridin-2-yl)methanesulfonyl chloride extend to material science, where its electron-withdrawing properties aid in designing organic semiconductors. This aligns with the surge in "organic electronics" searches, driven by interest in flexible displays and IoT sensors. Furthermore, its role in constructing bioconjugates for proteomics underscores its interdisciplinary value, merging chemical biology with small-molecule probes development.

Quality control protocols for 1508788-33-7 often involve GC-MS and FTIR spectroscopy, topics frequently queried in analytical chemistry forums. The compound’s stability under inert atmospheres makes it suitable for multistep synthesis, a key concern for process chemists optimizing scale-up routes. Recent patents disclose its use in next-generation agrochemicals, tapping into the "crop protection chemicals" trend.

In summary, CAS 1508788-33-7 exemplifies the convergence of structural precision and functional adaptability. Its relevance spans drug development, advanced materials, and catalytic systems, answering pressing queries in academic and industrial R&D. As synthetic methodologies evolve, this chloropyridine sulfonyl chloride remains a cornerstone for innovators tackling global health and technology challenges.